Cas no 1708400-69-4 (Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate)

• Product Name: Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate
• CAS No: 1708400-69-4
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 5747558
• PubChem ID: 97057605
• Update Time: 2025-05-23

Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1708400-69-4
• (6,7-Dichloro-3-methyl-quinoxalin-2-yl)-acetic acid ethyl ester
• Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate
• Ethyl2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate

• Inchi： 1S/C13H12Cl2N2O2/c1-3-19-13(18)6-10-7(2)16-11-4-8(14)9(15)5-12(11)17-10/h4-5H,3,6H2,1-2H3
• InChI Key： BUXRLMIXPUREND-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=C(CC(=O)OCC)C(C)=N2)Cl

Computed Properties

• Exact Mass: 298.0275830g/mol
• Monoisotopic Mass: 298.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.1Ų

Additional information on Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate

Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate: A Comprehensive Overview

Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate, with the CAS number 1708400-69-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The quinoxaline core of this molecule is a bicyclic aromatic system, which serves as a versatile platform for further functionalization and modification.

The structure of Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate is characterized by a quinoxaline ring substituted with chlorine atoms at positions 6 and 7, a methyl group at position 3, and an ethoxyacetyl group at position 2. This substitution pattern not only enhances the molecule's stability but also imparts unique electronic and optical properties. Recent studies have highlighted the importance of such substitutions in tuning the electronic characteristics of quinoxaline derivatives for applications in organic electronics.

One of the most notable aspects of this compound is its potential in the field of optoelectronics. Quinoxaline derivatives, including Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate, have been explored as candidates for organic light-emitting diodes (OLEDs) due to their high quantum efficiency and excellent color purity. The presence of chlorine atoms in the molecule further enhances its emissive properties by fine-tuning the energy levels and reducing non-radiative recombination losses.

Moreover, Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate has shown promise in photovoltaic applications. Its ability to absorb a broad range of wavelengths makes it a potential candidate for sensitizers in dye-sensitized solar cells (DSSCs). Recent research has demonstrated that the substitution pattern on the quinoxaline ring significantly influences the light-harvesting efficiency and charge transfer dynamics, making this compound a valuable addition to the portfolio of materials for solar energy conversion.

In addition to its electronic applications, Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate has also been investigated for its biological activity. Studies have shown that certain quinoxaline derivatives exhibit anti-inflammatory and anticancer properties. The presence of chlorine atoms and a methyl group in this compound may contribute to its bioactivity by enhancing its solubility and binding affinity to target proteins. However, further research is needed to fully understand its pharmacological profile.

The synthesis of Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate involves a multi-step process that typically starts with the preparation of the quinoxaline core. The introduction of substituents such as chlorine atoms and methyl groups requires careful control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, making this compound more accessible for large-scale production.

From an environmental perspective, Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate has been evaluated for its biodegradability and eco-toxicity. Initial studies suggest that it exhibits moderate biodegradation under aerobic conditions, which is promising for its potential use in sustainable materials. However, long-term environmental impact assessments are still required to ensure its safe application.

In conclusion, Ethyl 2-(6,7-dichloro-3-methylquinoxalin-2-yl)acetate is a versatile compound with a wide range of potential applications in electronics, energy conversion, and biomedicine. Its unique structure and substituent effects make it a valuable subject for further research and development. As scientific understanding continues to grow, this compound is expected to play an increasingly important role in advancing technological innovations across multiple disciplines.